Cas no 893754-98-8 (2-methyl-4-(piperazin-1-yl)-6-propylpyrimidine)

2-Methyl-4-(piperazin-1-yl)-6-propylpyrimidine is a pyrimidine derivative featuring a piperazine substituent, which enhances its potential as an intermediate in pharmaceutical synthesis. The compound's structural framework, combining a methyl group at the 2-position and a propyl group at the 6-position, contributes to its steric and electronic properties, making it suitable for further functionalization. The piperazine moiety offers versatility in drug design, particularly for targeting central nervous system (CNS) or antimicrobial applications. Its well-defined molecular structure ensures consistency in synthetic pathways, while its moderate lipophilicity may improve bioavailability. This compound is primarily valued for its utility in medicinal chemistry research and as a building block for bioactive molecules.

2-methyl-4-(piperazin-1-yl)-6-propylpyrimidine structure

893754-98-8 structure

Product Name:2-methyl-4-(piperazin-1-yl)-6-propylpyrimidine

CAS No:893754-98-8

MF:C₁₂H₂₀N₄

MW:220.314002037048

MDL:MFCD07365292

CID:4718820

Update Time:2025-06-11

2-methyl-4-(piperazin-1-yl)-6-propylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-piperazin-1-yl-6-propylpyrimidine
- 2-methyl-4-(piperazin-1-yl)-6-propylpyrimidine
- STK500846
- R9625
- MDL： MFCD07365292
- Inchi： 1S/C12H20N4/c1-3-4-11-9-12(15-10(2)14-11)16-7-5-13-6-8-16/h9,13H,3-8H2,1-2H3
- InChI Key： YHLFCBMBUPJHRF-UHFFFAOYSA-N
- SMILES： N1(C2C=C(CCC)N=C(C)N=2)CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 203
Topological Polar Surface Area: 41

2-methyl-4-(piperazin-1-yl)-6-propylpyrimidine Pricemore >>

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Matrix Scientific	037277-500mg	2-Methyl-4-piperazin-1-yl-6-propylpyrimidine	893754-98-8		500mg	$126.00	2023-09-06
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